1,4-Dibromo-2,5-difluoro-6-methyl-3-nitrobenzene

• IUPAC Name: 1,4-dibromo-2,5-difluoro-3-methyl-6-nitrobenzene
• InChI: InChI=1S/C7H3Br2F2NO2/c1-2-3(8)6(11)7(12(13)14)4(9)5(2)10/h1H3
• InChI Key: PBAKMHZMYBBQKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Br)F)[N+](=O)[O-])Br)F
• Molecular Formula: C7H3Br2F2NO2
• Molecular Weight: 330.91 g/mol

Description

“1,4-Dibromo-2,5-difluoro-6-methyl-3-nitrobenzene” is a complex organic compound. It contains a benzene ring which is a six-membered ring with alternating single and double bonds, substituted with bromo, fluoro, methyl, and nitro groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with a simple benzene ring. Bromination and fluorination could be achieved through electrophilic aromatic substitution. The introduction of the nitro group might involve nitration, another form of electrophilic aromatic substitution. The methyl group could be introduced through Friedel-Crafts alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzene ring, a planar, cyclic molecule composed of six carbon atoms with alternating single and double bonds. The bromo, fluoro, methyl, and nitro groups would be attached to the carbon atoms of the benzene ring.

Chemical Reactions Analysis

The compound could participate in various chemical reactions. For example, the bromo and fluoro groups might be replaced through nucleophilic aromatic substitution reactions. The nitro group could be reduced to an amino group, and the methyl group could be oxidized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it would likely be a solid at room temperature, and its solubility in various solvents would depend on the polarity of the molecule.

Scientific Research Applications

• Electron Attachment and Dissociation Studies :

  • The study of temporary anion states and dissociative electron attachment to nitrobenzene derivatives, including 1,4-Dibromo-2,5-difluoro-6-methyl-3-nitrobenzene, reveals insights into electron transmission spectroscopy, dissociative electron attachment spectroscopy, and negative ion mass spectrometry. These studies are crucial for understanding the electron attachment energies and dissociation behaviors of such compounds (Asfandiarov et al., 2007).

• Synthesis and Chemical Reactions :

  • Research on regioselective bromine/lithium exchange in nitrobenzene derivatives offers a pathway for synthesizing various compounds, highlighting the chemical versatility of these molecules (Voss & Gerlach, 1989).
  • A study on cocrystallized dibromo nitrobenzene derivatives, including 1,4-Dibromo-2,5-difluoro-6-methyl-3-nitrobenzene, explores their crystal structures, which is significant for materials science and molecular engineering (Skakle et al., 2006).

• Computational and Theoretical Studies :

  • Computational thermodynamic studies of difluoronitrobenzene isomers provide critical insights into their enthalpies of formation and vaporization, contributing to a deeper understanding of their thermodynamic properties (Silva et al., 2010).

• Spectroscopic Analysis :

  • Multinuclear magnetic resonance spectroscopic studies of substituted anisoles, including nitrobenzene derivatives, offer valuable information on their chemical shifts and structure, aiding in the characterization of these compounds (Pandiarajan et al., 1994).

Safety and Hazards

As with any chemical, handling “1,4-Dibromo-2,5-difluoro-6-methyl-3-nitrobenzene” would require appropriate safety precautions. It’s important to use personal protective equipment, such as gloves and safety glasses, and to work in a well-ventilated area.